Cas no 40145-56-0 (n-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine)

• Product Name: n-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine
• CAS No: 40145-56-0
• MF: C₆H₈Cl₃N₃S
• MW: 260.571816444397
• CID: 6472054
• PubChem ID: 131104055
• Update Time: 2025-07-21

n-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-790251
• n-(propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine
• 40145-56-0
• n-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C6H8Cl3N3S/c1-3(2)10-5-11-4(12-13-5)6(7,8)9/h3H,1-2H3,(H,10,11,12)
• InChI Key： OIOVBFLFEFJGOF-UHFFFAOYSA-N
• SMILES： ClC(C1=NSC(=N1)NC(C)C)(Cl)Cl

Computed Properties

• Exact Mass: 258.950452g/mol
• Monoisotopic Mass: 258.950452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Additional information on n-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine

Comprehensive Overview of N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine (CAS No. 40145-56-0)

N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine (CAS No. 40145-56-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the 1,2,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological and chemical activities. The presence of the trichloromethyl group and the propan-2-yl amine moiety in its structure contributes to its distinct reactivity and functional versatility.

In the realm of organic chemistry, N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine is often studied for its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its utility in the development of agrochemicals, pharmaceuticals, and materials science. The compound's thiadiazole core is particularly noteworthy, as it is a common scaffold in medicinal chemistry, often associated with antimicrobial, antifungal, and anti-inflammatory properties. This has led to increased interest in its derivatives for drug discovery programs.

One of the most frequently searched questions related to this compound is: "What are the applications of N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine in modern chemistry?" The answer lies in its role as a building block for heterocyclic synthesis. Its reactive sites allow for further functionalization, making it a valuable tool for chemists working on crop protection agents or bioactive molecules. Additionally, its trichloromethyl group can participate in various chemical transformations, such as nucleophilic substitutions or radical reactions, expanding its utility in synthetic pathways.

Another hot topic in the scientific community is the environmental impact and sustainability of chemical compounds. While N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine is not classified as a hazardous substance under current regulations, researchers are increasingly focused on developing greener alternatives or optimizing its synthesis to minimize waste. This aligns with the broader trend of green chemistry, where the emphasis is on reducing the ecological footprint of chemical processes.

The compound's CAS No. 40145-56-0 is a critical identifier for researchers and regulatory bodies, ensuring accurate classification and documentation. It is often searched in conjunction with terms like "safety data sheet", "synthesis method", and "supplier information". Proper handling and storage are essential to maintain its stability, as the thiadiazole ring and trichloromethyl group can be sensitive to moisture and extreme temperatures.

In the context of materials science, N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine has been investigated for its potential in creating advanced polymers or coatings. Its ability to act as a cross-linking agent or a modifier for surface properties makes it a candidate for innovative applications in nanotechnology and electronics. For instance, its incorporation into polymer matrices could enhance thermal stability or impart specific electronic characteristics.

From a commercial perspective, the demand for N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine is driven by its niche applications. Suppliers and manufacturers often highlight its purity, solubility, and compatibility with other reagents. The compound is typically available in research-grade quantities, catering to academic and industrial laboratories. Its pricing and availability are frequently queried by potential buyers, reflecting its specialized nature.

In summary, N-(Propan-2-yl)-3-(trichloromethyl)-1,2,4-thiadiazol-5-amine (CAS No. 40145-56-0) is a multifaceted compound with promising applications across various scientific disciplines. Its thiadiazole backbone and trichloromethyl functionality make it a valuable asset in synthetic chemistry, while ongoing research continues to uncover new possibilities for its use. As the scientific community prioritizes sustainability and innovation, this compound is likely to remain a subject of interest for years to come.